Cas no 2050057-64-0 (1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one)

• Product Name: 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one
• CAS No: 2050057-64-0
• MF: C₁₉H₂₂O₃
• MW: 298.3762
• CID: 4759943
• PubChem ID: 134510300
• Update Time: 2025-10-20

1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one
• D76177
• AKOS037651345
• CS-16616
• SCHEMBL20152915
• 2050057-64-0
• CS-0101516

• Inchi： 1S/C19H22O3/c1-13-3-7-18(21)11-15(13)5-9-17(20)10-6-16-12-19(22)8-4-14(16)2/h3-4,7-8,11-12,21-22H,5-6,9-10H2,1-2H3
• InChI Key： JQSGJKMKNAOSMA-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])C([H])([H])C1C([H])=C(C([H])=C([H])C=1C([H])([H])[H])O[H])C([H])([H])C([H])([H])C1C([H])=C(C([H])=C([H])C=1C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 298.15689456g/mol
• Monoisotopic Mass: 298.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.5

Additional information on 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

Comprehensive Analysis of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (CAS No. 2050057-64-0): Properties, Applications, and Industry Trends

1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (CAS No. 2050057-64-0) is a specialized organic compound gaining attention in pharmaceutical and material science research. This diphenylpentanone derivative features a unique molecular structure with two hydroxymethylphenyl groups symmetrically positioned around a central ketone functionality. Its dual phenolic hydroxyl groups and methyl substitutions contribute to distinctive chemical properties, including enhanced solubility in polar organic solvents and potential for hydrogen bonding interactions.

Recent studies highlight the compound's role as a molecular building block for advanced materials. Researchers are particularly interested in its self-assembly properties and potential applications in supramolecular chemistry. The extended conjugated system formed by the aromatic rings and carbonyl group suggests possible photophysical applications, aligning with current industry focus on organic electronic materials and sustainable chemistry solutions.

In pharmaceutical contexts, the 1,5-diarylpentan-3-one scaffold has shown promise as a privileged structure for drug discovery. The presence of phenolic hydroxyl groups offers opportunities for further derivatization, making it valuable for developing targeted therapeutics. Current research explores its potential as a protein-protein interaction modulator, particularly in inflammation pathways and metabolic regulation - areas receiving significant attention in precision medicine initiatives.

Synthetic approaches to 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one typically involve Claisen-Schmidt condensation or Michael addition strategies. The compound's purification challenges and crystallization behavior are frequently discussed in process chemistry forums, reflecting industry demand for scalable synthetic methods. Analytical characterization commonly employs HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm its structural integrity and purity profile.

Environmental and green chemistry considerations are increasingly important for compounds like 2050057-64-0. Researchers are investigating biocatalytic routes for its production and evaluating its biodegradation potential. These aspects align with growing market demand for eco-friendly intermediates and regulatory emphasis on sustainable chemical processes.

The commercial availability of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one remains limited, with most supplies coming from specialized fine chemical manufacturers. Pricing trends reflect its status as a research-grade compound, with significant interest from academic institutions and pharmaceutical R&D departments. Storage recommendations typically suggest inert atmosphere protection to preserve the phenolic hydroxyl groups from oxidation.

Emerging applications in material science include investigations of its liquid crystalline properties and potential as a monomer for specialty polymers. The compound's thermal stability and film-forming characteristics are being evaluated for advanced coating formulations, particularly in electronic encapsulation applications where high-performance materials are required.

Quality control standards for CAS 2050057-64-0 continue to evolve, with analytical methods focusing on isomeric purity and residual solvent content. The compound's spectral fingerprints are well-documented in chemical databases, facilitating its identification in complex mixtures and supporting its use in quality-by-design approaches.

Future research directions for this compound may explore its biological activity profile more comprehensively, particularly in relation to oxidative stress pathways and cellular signaling mechanisms. The structure-activity relationships of its derivatives represent another promising area, potentially leading to novel therapeutic agents or functional materials with tailored properties.